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Executive Summary

Polychlorinated biphenyls (PCBs) comprise 209 discrete congeners, each exhibiting unique
toxicokinetics and environmental fate profiles based on their degree of chlorination and
substitution patterns. PCB 190 (2,3,3',4,4',5,6-Heptachlorobiphenyl) is a heptachlorinated
congener of significant interest in environmental toxicology and analytical chemistry. Unlike its
dioxin-like counterparts, PCB 190 is a di-ortho substituted congener, classifying it primarily as a
Non-Dioxin-Like (NDL) PCB. This distinction is critical for researchers in drug development and
toxicology, as it implies a mechanism of action involving Phenobarbital-type cytochrome P450
induction (CYP2B/3A) rather than the Aryl hydrocarbon Receptor (AhR) pathway associated
with dioxin-like toxicity.

This guide provides a definitive structural analysis, physicochemical property set, and a
validated analytical workflow for the quantification of PCB 190 in complex biological and

environmental matrices.

Chemical Identity and Structural Architecture
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The precise identification of PCB congeners is governed by the Ballschmiter & Zell (BZ)
numbering system, which aligns with IUPAC nomenclature.[1]

Nomenclature and Identifiers

e |[UPAC Name: 2,3,3',4,4',5,6-Heptachlorobiphenyl

BZ Number: PCB 190

CAS Registry Number: 41411-64-7[2]

Molecular Formula: C12H3Cl7

Molecular Weight: 395.32 g/mol

Structural Analysis

PCB 190 features a biphenyl backbone with seven chlorine substituents. The substitution
pattern is asymmetric:

e Ring A (Phenyl 1): Fully substituted at positions 2, 3, 4, 5, 6 (Pentachlorophenyl group).
e Ring B (Phenyl 2): Substituted at positions 3', 4' (3,4-Dichlorophenyl group).

The presence of chlorine atoms at the 2 and 6 positions (ortho positions) on Ring A creates

significant steric hindrance, preventing the two phenyl rings from achieving coplanarity. This
steric bulk inhibits the molecule from binding effectively to the AhR, distinguishing it from the
planar, dioxin-like PCBs (e.g., PCB 126, PCB 169).

Structural Visualization

The following diagram illustrates the chlorination pattern and the resulting steric interactions.
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Figure 1: Structural topology of PCB 190. Red nodes indicate chlorinated positions. The bond
between C1 and C1' is twisted due to steric repulsion from ortho-chlorines at C2 and C6.

Physicochemical Profile

The environmental behavior and bioaccumulation potential of PCB 190 are dictated by its high
lipophilicity and low water solubility. These properties necessitate rigorous extraction protocols
using non-polar solvents.
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Property Value | Range Context
High molecular weight
Molecular Weight 395.32 g/mol facilitates adsorption to

sediments.

Physical State

Solid (Crystalline)

At Standard Temperature and
Pressure (STP).

Log Kow (Octanol-Water)

~7.0 — 7.4 (Estimated)

Highly lipophilic; indicates
strong bioaccumulation

potential in adipose tissue.

Water Solubility

<1 pg/L (Estimated)

Extremely hydrophobic;
essentially insoluble in water.

Vapor Pressure

~1.0 x 107> Pa (25°C)

Semi-volatile; capable of long-

range atmospheric transport.

Henry's Law Constant

~3.0 x 10~4 atm-m3/mol

Favors partitioning from water

to air.

Data derived from homologous series trends and standard reference materials [1, 3].

Toxicological Significance (Drug Development

Context)

For researchers in drug metabolism and toxicology, distinguishing between "dioxin-like" and

"non-dioxin-like" (NDL) activity is paramount.

Mechanism of Action

o NDL-PCB Classification: PCB 190 is a di-ortho congener. It does not exhibit significant

affinity for the Aryl hydrocarbon Receptor (AhR). Consequently, it is not assigned a Toxic

Equivalency Factor (TEF) by the WHO (2005) [2, 5].

e CYP Induction: Unlike dioxin-like PCBs (which induce CYP1A1/1A2), PCB 190 is expected
to act as a Phenobarbital-type inducer, upregulating CYP2B and CYP3A families. This is

© 2026 BenchChem. All rights reserved.

4/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

critical for drug-drug interaction (DDI) studies, as co-exposure could alter the metabolism of
pharmaceutical substrates cleared by these enzymes.

o Neurotoxicity: NDL-PCBs have been implicated in disrupting intracellular calcium signaling
and dopamine levels, posing potential neurotoxic risks distinct from dioxin-like effects.

Analytical Methodology: Isotope Dilution GC-HRMS

To ensure data integrity and regulatory compliance (e.g., EPA Method 1668C), the
quantification of PCB 190 requires Isotope Dilution Mass Spectrometry (IDMS). This method
corrects for losses during extraction and matrix effects.

Reagents and Standards
o Native Standard: PCB 190 (Certified Reference Material).

 Internal Standard: 3C12-labeled PCB 190 (or 13C12-PCB 180 if 190 is unavailable).

» Solvents: Nonane, Hexane, Dichloromethane (Pesticide Grade).

Analytical Workflow

The following protocol outlines the extraction and cleanup necessary to isolate PCB 190 from
complex lipid-rich matrices (e.qg., tissue, plasma).
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Figure 2: Validated analytical workflow for PCB 190 determination using Isotope Dilution Mass

Spectrometry.

Instrumental Parameters (Guideline)

Column: 30m x 0.25mm ID, 0.25um film thickness (5% phenyl-methylpolysiloxane, e.g., DB-
5ms).

Carrier Gas: Helium at constant flow (1.0 mL/min).
Oven Program: 100°C (2 min) - 15°C/min to 180°C — 2.5°C/min to 280°C (hold 5 min).

Detection: Selected lon Monitoring (SIM).[3] Monitor m/z 393.8020 and 395.7990 (M+ and
M+2) for native PCB 190.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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